Cas no 2228615-62-9 (tert-butyl 3-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate
• CAS No: 2228615-62-9
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 6499559
• PubChem ID: 165664632
• Update Time: 2025-06-15

tert-butyl 3-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate
• 2228615-62-9
• EN300-1902385

• Inchi： 1S/C18H28N2O3/c1-6-22-14-7-8-15(13(2)11-14)16-12-20(10-9-19-16)17(21)23-18(3,4)5/h7-8,11,16,19H,6,9-10,12H2,1-5H3
• InChI Key： FKAMVVOJTUADLK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=CC(=CC=2C)OCC)C1)=O

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 3-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate

Introduction to tert-butyl 3-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate (CAS No. 2228615-62-9)

Tert-butyl 3-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate (CAS No. 2228615-62-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The following introduction delves into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of tert-butyl 3-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate is composed of a piperazine ring substituted with a tert-butyl carbamate group and a 4-ethoxy-2-methylphenyl moiety. The tert-butyl carbamate group provides stability and enhances the solubility of the compound, while the aromatic substituent imparts specific biological activities. This combination makes it an attractive candidate for drug discovery and development.

In terms of chemical synthesis, tert-butyl 3-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate can be synthesized through a multi-step process involving the reaction of tert-butyl piperazine-1-carboxylate with 4-ethoxy-2-methylbenzaldehyde followed by reductive amination. Recent advancements in synthetic methodologies have focused on optimizing these reactions to improve yield and purity, making the compound more accessible for large-scale production.

The biological activities of tert-butyl 3-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate have been extensively studied in various preclinical models. One of the key areas of interest is its potential as a modulator of serotonin receptors. Serotonin receptors play crucial roles in regulating mood, sleep, and appetite, making them important targets for the treatment of psychiatric disorders such as depression and anxiety. Research has shown that this compound exhibits selective binding to specific serotonin receptor subtypes, suggesting its potential as a lead molecule for developing new antidepressants or anxiolytics.

Beyond its serotonin receptor modulating properties, tert-butyl 3-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. These findings highlight its potential as a therapeutic agent for managing inflammation-related disorders.

The pharmacokinetic properties of tert-butyl 3-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate have been evaluated in preclinical animal models. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, its low toxicity profile and minimal side effects make it an attractive option for further clinical development.

In recent years, several research groups have explored the use of tert-butyl 3-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate in combination with other therapeutic agents to enhance treatment efficacy. For example, combining this compound with selective serotonin reuptake inhibitors (SSRIs) has been shown to produce synergistic effects in treating depression. Similarly, its anti-inflammatory properties can be leveraged in combination with nonsteroidal anti-inflammatory drugs (NSAIDs) to manage chronic pain and inflammation more effectively.

The future prospects for tert-butyl 3-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate are promising. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with preliminary results indicating positive outcomes. Additionally, efforts are being made to optimize its formulation for improved delivery and patient compliance. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a significant role in advancing therapeutic options for various medical conditions.